Cas no 554439-45-1 (2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 554439-45-1
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 3105627
• PubChem ID: 2434802
• Update Time: 2025-06-27

2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Piperidin-1-yl-4-thiophen-2-yl-thiazole-5-carbaldehyde
• 2-(piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde
• SR-01000044052-1
• G56255
• Z56921780
• SR-01000044052
• EXA43945
• 2-piperidin-1-yl-4-thiophen-2-yl-1,3-thiazole-5-carbaldehyde
• CS-0219745
• MFCD03988529
• 554439-45-1
• EN300-04836
• AKOS008966965
• 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C13H14N2OS2/c16-9-11-12(10-5-4-8-17-10)14-13(18-11)15-6-2-1-3-7-15/h4-5,8-9H,1-3,6-7H2
• InChI Key： WYNISQYKXXYJSY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C2=CC=CS2)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 278.05475542Da
• Monoisotopic Mass: 278.05475542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 554439-45-1)

2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 554439-45-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde consists of a piperidine ring, a thiophene ring, and a thiazole ring, all interconnected in a specific arrangement. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The aldehyde functional group at the C5 position of the thiazole ring further enhances its reactivity and potential for derivatization.

Recent studies have highlighted the importance of 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde in the context of drug discovery and development. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic strategies targeting these conditions.

In addition to its enzymatic inhibition properties, 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California showed that this compound can effectively reduce inflammation in cellular models, suggesting its potential as an anti-inflammatory agent. The mechanism of action appears to involve modulation of inflammatory cytokines and signaling pathways.

The pharmacokinetic properties of 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde have also been studied extensively. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation. Its stability under physiological conditions and low toxicity profile are additional advantages that enhance its suitability for drug development.

In the realm of synthetic chemistry, 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde serves as a valuable building block for the synthesis of more complex molecules. Its reactivity at the aldehyde functional group allows for easy derivatization through various chemical reactions, such as condensation with amines or hydrazines to form imines or hydrazones. These derivatives can be further explored for their biological activities and potential therapeutic applications.

The versatility of 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde extends beyond its direct use as a drug candidate. It has also found applications in the development of chemical probes and tools for studying biological processes. For example, researchers at Harvard University utilized this compound to create fluorescent probes that can selectively bind to specific protein targets, enabling real-time monitoring of protein interactions and dynamics within living cells.

In conclusion, 2-(Piperidin-1-yl)-4-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 554439-45-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the scientific community.